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Compound of Interest

Compound Name: Butylcycloheptylprodigiosin

Cat. No.: B15562521 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) or comprehensive toxicological data is

currently available for Butylcycloheptylprodigiosin. Research suggests that

Butylcycloheptylprodigiosin may not be a naturally occurring compound but rather an isomer

of streptorubin B. Therefore, the following safety and handling guidelines are based on the

known properties of the broader prodigiosin family of compounds and general best practices for

handling potentially cytotoxic and uncharacterized chemical agents. All researchers must

consult their institution's Environmental Health and Safety (EHS) department and adhere to all

local, state, and federal regulations.

This guide provides essential, immediate safety and logistical information for researchers,

scientists, and drug development professionals. It outlines procedural, step-by-step guidance

for the safe handling and disposal of Butylcycloheptylprodigiosin and related prodiginine

compounds.

Hazard Assessment and Personal Protective
Equipment
Prodigiosins have demonstrated a range of biological activities, including immunosuppressive

and anti-tumor properties, indicating potential cytotoxicity. As the specific hazards of

Butylcycloheptylprodigiosin are unknown, it must be handled as a potentially hazardous

substance. The consistent and correct use of Personal Protective Equipment (PPE) is

mandatory to prevent exposure.
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Table 1: Recommended Personal Protective Equipment (PPE)

Equipment Specifications Rationale

Gloves
Chemical-resistant nitrile or

neoprene gloves.

To prevent skin contact.

Prodigiosins are pigmented,

making any contamination

readily visible.

Eye Protection
ANSI Z87.1-compliant safety

glasses or goggles.

To protect eyes from splashes

of solutions containing the

compound.

Lab Coat
A standard or disposable lab

coat.

To protect personal clothing

from contamination.

Respiratory Protection

Not generally required when

handling small quantities in a

well-ventilated area or a

chemical fume hood. If there is

a risk of aerosol generation, a

NIOSH-approved respirator

may be necessary.

To prevent inhalation of any

aerosolized particles.

Quantitative Data for Prodigiosin (as a surrogate for
Butylcycloheptylprodigiosin)
Due to the lack of specific data for Butylcycloheptylprodigiosin, the following table

summarizes available quantitative information for the closely related and well-studied

compound, prodigiosin.

Table 2: Physical, Chemical, and Toxicological Properties of Prodigiosin
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Property Value Source

Molecular Formula C₂₀H₂₅N₃O N/A

Molecular Weight 323.43 g/mol N/A

Appearance Red to dark red powder N/A

Solubility

Soluble in acetonitrile,

methanol, chloroform, and

DMSO. Insoluble in water.

N/A

LD₅₀ (Intraperitoneal, mouse) 18 mg/kg N/A

IC₅₀ (various cancer cell lines)
Ranges from 0.62 to 17.00

µg/mL
N/A

Note: LD₅₀ (Lethal Dose, 50%) is the dose required to kill half the members of a tested

population. IC₅₀ (half maximal inhibitory concentration) is a measure of the potency of a

substance in inhibiting a specific biological or biochemical function.

Operational Plan for Safe Handling
A systematic approach to handling Butylcycloheptylprodigiosin is essential to minimize risk.

The following workflow outlines the key steps from receiving the compound to its use in

experimental procedures.
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Operational Workflow for Handling Butylcycloheptylprodigiosin

Receiving and Inspection
- Verify container integrity.
- Check label for accuracy.

Secure Storage
- Store in a designated, labeled, and well-ventilated area.

- Keep away from incompatible materials.

Preparation of Solutions
- Work in a chemical fume hood.

- Use appropriate PPE.

Experimental Use
- Handle with care to avoid spills and aerosol generation.

- Clearly label all solutions.

Decontamination
- Clean work surfaces with an appropriate disinfectant (e.g., 70% ethanol).

- Decontaminate all equipment used.

Waste Collection
- Segregate waste into appropriate, labeled containers.
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Disposal Plan for Butylcycloheptylprodigiosin Waste

Types of Waste

Waste Segregation
- Separate solid and liquid waste.

- Use designated, labeled containers.

Solid Waste
- Contaminated gloves, pipette tips, tubes, etc.
- Place in a labeled, sealed bag or container.

Liquid Waste
- Unused solutions, contaminated solvents.
- Collect in a labeled, leak-proof container.

Sharps Waste
- Contaminated needles, glass slides.

- Place in a puncture-resistant sharps container.

Temporary Storage
- Store waste in a designated satellite accumulation area.

EHS Pickup
- Arrange for pickup by the institution's Environmental Health and Safety department.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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